Cas no 61148-02-5 (Phenol, 2-nitro-5-[3-(trifluoromethyl)phenoxy]-)

• Product Name: Phenol, 2-nitro-5-[3-(trifluoromethyl)phenoxy]-
• CAS No: 61148-02-5
• MF: C₁₃H₈F₃NO₄
• MW: 299.202134132385
• CID: 490682
• PubChem ID: 14653475
• Update Time: 2025-04-19

Phenol, 2-nitro-5-[3-(trifluoromethyl)phenoxy]- Chemical and Physical Properties

Names and Identifiers

• Phenol, 2-nitro-5-[3-(trifluoromethyl)phenoxy]-
• 2-nitro-5-[3-(trifluoromethyl)phenoxy]phenol
• CZLLKYAAXNYGSE-UHFFFAOYSA-N
• 61148-02-5
• DTXSID30562646

• Inchi： 1S/C13H8F3NO4/c14-13(15,16)8-2-1-3-9(6-8)21-10-4-5-11(17(19)20)12(18)7-10/h1-7,18H
• InChI Key： CZLLKYAAXNYGSE-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=C(C=1)OC1C=CC(=C(C=1)O)[N+](=O)[O-])(F)F

Computed Properties

• Exact Mass: 299.04054
• Monoisotopic Mass: 299.04054222g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 75.3Ų

Experimental Properties

• PSA: 72.6